Cas no 2228225-44-1 (2-{bicyclo2.2.1hept-5-en-2-yl}-2-oxoacetic acid)

• Product Name: 2-{bicyclo2.2.1hept-5-en-2-yl}-2-oxoacetic acid
• CAS No: 2228225-44-1
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• CID: 6008364
• PubChem ID: 165980741
• Update Time: 2025-10-31

2-{bicyclo2.2.1hept-5-en-2-yl}-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{bicyclo2.2.1hept-5-en-2-yl}-2-oxoacetic acid
• 2-{bicyclo[2.2.1]hept-5-en-2-yl}-2-oxoacetic acid
• EN300-1819779
• 2228225-44-1

• Inchi： 1S/C9H10O3/c10-8(9(11)12)7-4-5-1-2-6(7)3-5/h1-2,5-7H,3-4H2,(H,11,12)
• InChI Key： WACGRKZGJKOCTF-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)C1CC2C=CC1C2

Computed Properties

• Exact Mass: 166.062994177g/mol
• Monoisotopic Mass: 166.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 54.4Ų

Additional information on 2-{bicyclo2.2.1hept-5-en-2-yl}-2-oxoacetic acid

Introduction to 2-{bicyclo2.2.1hept-5-en-2-yl}-2-oxoacetic acid (CAS No: 2228225-44-1)

2-{bicyclo2.2.1hept-5-en-2-yl}-2-oxoacetic acid, identified by the CAS number 2228225-44-1, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its bicyclic backbone and oxoacetic acid moiety, presents a unique framework for exploring novel biochemical pathways and therapeutic applications. The bicyclo structure, specifically a bicyclo2.2.1heptane derivative, imparts distinct steric and electronic properties that make it a valuable scaffold for drug design. The presence of a 2-oxoacetic acid functional group further enhances its potential as a bioactive molecule, offering opportunities for interactions with various biological targets.

The compound’s significance is underscored by its potential role in modulating key metabolic pathways. Recent studies have highlighted the importance of oxoacetic acid derivatives in cellular metabolism, particularly in the context of glycolysis and gluconeogenesis. The bicyclo2.2.1hept-5-en-2-yl substituent introduces conformational flexibility, which may be exploited to fine-tune binding affinity and selectivity in drug-like molecules. This structural feature has prompted researchers to investigate its utility in developing inhibitors or activators of enzymes involved in these pathways.

In the realm of medicinal chemistry, the synthesis of 2-{bicyclo2.2.1hept-5-en-2-yl}-2-oxoacetic acid has been a subject of considerable interest due to its synthetic accessibility and modularity. Advances in organic synthesis have enabled the construction of this scaffold with high precision, allowing for the introduction of diverse substituents at strategic positions. Such modifications can be tailored to enhance pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability.

One particularly compelling aspect of this compound is its potential application in the development of small-molecule probes for biochemical studies. The combination of a rigid bicyclic core and a polar oxoacetic acid group makes it an ideal candidate for designing molecules that can interact with specific protein targets. For instance, derivatives of this compound have been explored as tools to study the function of enzymes such as pyruvate carboxylase and phosphoenolpyruvate carboxykinase (PEPCK), which are critical regulators of energy metabolism.

Recent breakthroughs in structure-based drug design have leveraged computational methods to predict how modifications to the bicyclo2.2.1hept-5-en-2-yl}-2-oxoacetic acid scaffold can improve binding interactions with biological targets. These studies have revealed that subtle changes in the substituent patterns can significantly alter enzyme kinetics and binding affinities. Such insights have paved the way for the development of more potent and selective inhibitors, which could have therapeutic implications in conditions like diabetes, obesity, and cancer.

The compound’s versatility extends to its potential use as a building block for more complex molecules. By incorporating additional functional groups or linking it to other pharmacophores, chemists can generate novel entities with tailored biological activities. This approach has been particularly fruitful in the discovery of kinase inhibitors, where the oxoacetic acid moiety serves as a hinge-binding group that interacts with key residues in the active site.

From a synthetic chemistry perspective, the preparation of CAS No: 2228225-44-1 involves multi-step processes that showcase modern methodologies in organic synthesis. Techniques such as transition-metal-catalyzed cyclizations and stereoselective additions have been employed to construct the bicyclic framework efficiently. These synthetic strategies not only highlight the compound’s accessibility but also demonstrate the broader capabilities of contemporary synthetic approaches in producing complex molecular architectures.

The biological evaluation of derivatives derived from bicyclo2.2.1heptane scaffolds has revealed promising results in preclinical models. Some early-stage compounds have shown efficacy in modulating metabolic pathways without significant off-target effects, suggesting their potential as lead candidates for further development. These findings are particularly encouraging given the growing recognition of metabolic dysregulation as a hallmark of various diseases.

Future research directions may focus on optimizing synthetic routes to improve scalability and cost-efficiency while maintaining high enantiomeric purity if stereochemistry is deemed critical for biological activity. Additionally, exploring new derivatives through combinatorial chemistry or high-throughput screening could uncover additional bioactive entities within this chemical space.

In conclusion,CAS No: 2228225-44-1, corresponding to 2-{bicyclo bicyclo , represents a fascinating compound with broad applicability across chemical biology and pharmaceutical research. Its unique structural features offer opportunities for innovation in drug discovery efforts aimed at addressing metabolic disorders and other diseases.